![molecular formula C7H15ClF3N B1449069 3-(Aminomethyl)-3-(trifluoromethyl)pentane hydrochloride CAS No. 2059955-96-1](/img/structure/B1449069.png)
3-(Aminomethyl)-3-(trifluoromethyl)pentane hydrochloride
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Overview
Description
3-(Aminomethyl)-3-(trifluoromethyl)pentane hydrochloride, also known as AMTPH, is a synthetic compound with a wide range of applications in a variety of scientific research fields. It is a colorless to slightly yellowish liquid that is soluble in water and alcohols. AMTPH is used in a variety of chemical reactions, including organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Synthesis and Structural Studies
- The compound has been utilized in the synthesis of various pharmacologically interesting substances, such as amidines and bifunctional amino-ethers, with its hydrochlorides being tested for pharmacologic evaluation (Hager & Liu, 1953).
- It plays a role in the diastereoselective synthesis of trifluoromethyl-containing myosmines, particularly in reactions involving aminomethyl pyridine and hexafluoro-2,4-pentanedione (Ohkura, Berbasov, & Soloshonok, 2003).
Chemical Reactions and Properties
- The compound's derivatives have been explored in the creation of Schiff base organotin(IV) complexes, which have been characterized and tested for cytotoxicity against various human tumor cell lines (Basu Baul, Basu, Vos, & Linden, 2009).
- It is involved in the formation of 3,3'-[Ethane-1,2-diylbis(aminomethylene)]bis(pentane-2,4-diones) and their nickel(II) complexes, highlighting its role in forming complex chemical structures (König, Pelka, Dix, & Jones, 1998).
Application in Organic Synthesis
- The compound is used in the Mannich reaction, particularly in the formation of 3,5-dialkyltetrahydro-4H-thiopyran-4-ones, demonstrating its versatility in organic synthesis processes (Baeva, Biktasheva, Fatykhov, & Lyapina, 2015).
- It is also a key component in the synthesis of new chlorofluoromethanesulfenamides, bis-, and tris(chlorofluoromethylsulfenyl)amines, showcasing its role in creating novel chemical compounds (Haas & Lorenz, 1972).
Properties
IUPAC Name |
2-ethyl-2-(trifluoromethyl)butan-1-amine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14F3N.ClH/c1-3-6(4-2,5-11)7(8,9)10;/h3-5,11H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDKOFQSUCHOHEI-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(CN)C(F)(F)F.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H15ClF3N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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